Cas no 1361484-60-7 (2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361484-60-7
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4967994
• Update Time: 2025-10-31

2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-7-4-8(15)12(9(16)5-7)10-2-1-6(3-11(19)20)13(17)18-10/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： NMEUJDHYLYGMHT-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=CC(C2C(=CC(=CC=2Cl)Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

Professional Introduction to 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic Acid (CAS No. 1361484-60-7)

2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361484-60-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 2-chloro and 6-(2,4,6-trichlorophenyl) substituents, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The significance of this compound lies in its potential applications in medicinal chemistry. Researchers have been exploring its pharmacological properties to identify possible uses in treating various diseases. The presence of multiple chlorine atoms in its structure suggests that it may interact with biological targets in a manner distinct from other pyridine derivatives. This makes it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in developing small molecule inhibitors for targeted therapies. 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary studies indicate that it may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions. The introduction of the 3-acetic acid moiety at the pyridine ring enhances its solubility and bioavailability, which are critical factors for drug development. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

One of the most exciting aspects of 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is its potential as a scaffold for drug discovery. By modifying its structure, researchers can explore new derivatives with enhanced pharmacological properties. For instance, replacing one of the chlorine atoms with another functional group could alter its binding affinity to biological targets. This flexibility makes it a valuable tool for medicinal chemists.

The compound's unique chemical profile also makes it suitable for use in high-throughput screening (HTS) assays. These assays allow researchers to rapidly test thousands of compounds against various biological targets to identify potential hits. 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid has been incorporated into several HTS campaigns aimed at discovering new drugs for neurological disorders and infectious diseases.

In conclusion, 2-Chloro-6-(2,4,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361484-60-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further study. As research continues to uncover new applications for this molecule, it is likely to play a crucial role in the development of next-generation therapeutic agents.